Cas no 2229295-64-9 (ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate)

• Product Name: ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate
• CAS No: 2229295-64-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6259504
• PubChem ID: 165609124
• Update Time: 2025-10-31

ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate
• EN300-1732377
• 2229295-64-9
• ethyl 4-{[1-(aminomethyl)cyclopropyl]methyl}piperidine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-2-17-12(16)15-7-3-11(4-8-15)9-13(10-14)5-6-13/h11H,2-10,14H2,1H3
• InChI Key： QVPSDXPRIHTPSJ-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate

Professional Introduction to Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate (CAS No. 2229295-64-9)

Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate, a compound with the CAS number 2229295-64-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule lies in its combination of a cyclopropylmethyl group and an aminomethyl substituent, which contributes to its distinct pharmacological properties.

The synthesis and characterization of Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate have been the subject of extensive research due to its promising role in drug development. The compound's molecular structure includes a piperidine ring, which is a common scaffold in many bioactive molecules, particularly in central nervous system (CNS) drugs. The presence of an ethyl ester group at the carboxyl position enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutics. Specifically, compounds containing a cyclopropylmethyl moiety have shown potential in modulating various biological pathways, including neurotransmitter systems. The aminomethyl group further extends the compound's pharmacophoric potential by allowing for interactions with multiple biological targets. This dual functionality makes Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate a versatile molecule for drug discovery.

In the context of modern pharmaceutical research, the development of CNS-targeting agents remains a critical area of focus. Piperidine-based compounds have been extensively studied for their potential applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The unique structural features of Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate, including its cyclopropyl and aminomethyl substituents, suggest that it may exhibit novel mechanisms of action compared to existing piperidine derivatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

Pharmacological investigations into Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate have revealed intriguing biological activities. Preclinical studies indicate that this compound may possess properties relevant to CNS modulation, potentially making it useful in the treatment of mood disorders and cognitive impairments. Additionally, its structural similarity to known bioactive piperidine derivatives suggests that it could serve as a lead compound for further optimization through structure-activity relationship (SAR) studies.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. The ethyl ester group enhances solubility, while the cyclopropylmethyl moiety contributes to metabolic stability. These characteristics make Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate an attractive candidate for clinical development. Future research will focus on evaluating its efficacy and safety in animal models and eventually human trials.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and medicinal chemistry. The synthesis and study of compounds like Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate exemplify the ongoing efforts to discover new therapeutic agents with improved efficacy and reduced side effects. By leveraging cutting-edge synthetic methodologies and pharmacological screening techniques, researchers aim to translate laboratory discoveries into clinical benefits for patients worldwide.

In conclusion, Ethyl 4-{1-(aminomethyl)cyclopropylmethyl}piperidine-1-carboxylate (CAS No. 2229295-64-9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.